Cas no 77389-46-9 (Dibenz[b,e]oxepin-11(6H)-one, 2-(1-methylethyl)-)

• Product Name: Dibenz[b,e]oxepin-11(6H)-one, 2-(1-methylethyl)-
• CAS No: 77389-46-9
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 4182792
• PubChem ID: 3792860
• Update Time: 2025-04-24

Dibenz[b,e]oxepin-11(6H)-one, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenz[b,e]oxepin-11(6H)-one, 2-(1-methylethyl)-
• 5-(propan-2-yl)-9-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 77389-46-9
• SCHEMBL2739313
• Oprea1_411574
• AKOS005107816
• 5-isopropyl-9-oxatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
• 2-isopropyldibenzo[b,e]oxepin-11(6H)-one
• 2-propan-2-yl-6H-benzo[c][1]benzoxepin-11-one
• MS-2227

• Inchi： 1S/C17H16O2/c1-11(2)12-7-8-16-15(9-12)17(18)14-6-4-3-5-13(14)10-19-16/h3-9,11H,10H2,1-2H3
• InChI Key： NFSZGAMTRBGSAF-UHFFFAOYSA-N
• SMILES： O1CC2=CC=CC=C2C(=O)C2=CC(C(C)C)=CC=C12

Computed Properties

• Exact Mass: 252.115029749Da
• Monoisotopic Mass: 252.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines